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Executive Summary
India's journey in the field of organ transplantation has been marked by significant legal,

ethical, and medical advancements. From its nascent stages in the mid-20th century to the

establishment of a structured national program, the country has made considerable strides in

providing a second lease of life to patients with end-stage organ failure. The enactment of the

Transplantation of Human Organs Act (THOA) in 1994 was a watershed moment, laying down

the legal framework for deceased organ donation by recognizing brain death.[1][2][3] This act,

along with its subsequent amendments in 2011 and 2014, has been pivotal in shaping the

landscape of organ transplantation in India.[2][4][5] The establishment of the National Organ

and Tissue Transplant Organisation (NOTTO) as the apex body has further streamlined the

process of organ procurement, allocation, and distribution.[6][7][8] This whitepaper provides an

in-depth technical guide to the historical development of the National Organ Transplant

Program (NOTP) in India, with a focus on the core legislative frameworks, quantitative growth,

and the detailed experimental protocols that form the backbone of the transplantation process.

Historical and Legislative Evolution
The history of organ transplantation in India predates a formal national program, with

pioneering efforts in kidney transplantation dating back to the 1960s.[1] The first successful

kidney transplant in India was performed in 1971 at the Christian Medical College, Vellore.[2][9]

However, the absence of a legal framework led to a rise in unethical practices, particularly the
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commercial trade of organs, which became rampant in the 1980s.[3] This necessitated the

formulation of a comprehensive law to regulate organ donation and transplantation.

The Transplantation of Human Organs Act (THOA) of 1994 was a landmark legislation that

defined "brain stem death" as a legal form of death, thereby opening the door for a deceased

donor program.[1][3] The Act criminalized the commercial dealing of organs and established a

regulatory framework for organ transplantation.[2][10]

Key amendments to the THOA in 2011 and the notification of the Transplantation of Human

Organs and Tissues Rules in 2014 further strengthened the legal framework.[4][5][11] These

amendments expanded the definition of "near-relative" donors, introduced provisions for swap

donations, and mandated the establishment of a national organ registry.[5] The amendment

also led to the creation of the National Organ and Tissue Transplant Organisation (NOTTO).[7]

[12]

In a significant move to promote equitable access, the upper age limit for registering to receive

an organ from a deceased donor was removed in 2023, and the domicile requirement was

eliminated, allowing patients to register for an organ in any state.[8][13][14]
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Pre-Legislative Era

Legislative Framework

Pioneering Kidney Transplant Attempts[1] First Successful Kidney Transplant in India[2][9] Rise of Commercial Organ Trade[3]

Transplantation of Human Organs Act (THOA)[1][2][3]
- Legalized Brain Death

- Criminalized Commercial Dealing

Necessitated Regulation

THOA Amendments (2011) & Rules (2014)[2][4][5]
- Expanded 'Near-Relative' Definition

- Introduced Swap Donations
- Mandated National Registry

Strengthened Framework

Policy Changes (2023)[8][13][14]
- Removed Age Cap for Recipients
- Eliminated Domicile Requirement

Enhanced Equity
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The National Organ Transplant Program (NOTP) and
its Organizational Structure
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The Government of India is implementing the National Organ Transplant Programme (NOTP)

to promote organ donation, particularly from deceased donors, and to establish a robust

system for organ procurement and distribution.[15][16][17] The program aims to bridge the

significant gap between the demand for and supply of organs.[17]

At the apex of this program is the National Organ and Tissue Transplant Organisation

(NOTTO), established under the Directorate General of Health Services, Ministry of Health and

Family Welfare.[7][8][12] NOTTO functions as the central body for all organ and tissue donation

and transplantation activities in India.[6][8]

The organizational structure of the NOTP is hierarchical and designed to ensure coordination

at the national, regional, and state levels:

National Organ and Tissue Transplant Organisation (NOTTO): The apex body responsible

for policy formulation, maintaining the national registry of donors and recipients, and

coordinating with regional and state bodies.[6][8]

Regional Organ and Tissue Transplant Organisations (ROTTOs): There are five ROTTOs

that oversee the activities of the states and union territories within their respective regions.

[18]

State Organ and Tissue Transplant Organisations (SOTTOs): These are established in

various states to manage and coordinate organ donation and transplantation activities at the

state level.[8]
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Quantitative Overview of Organ Transplantation in
India
India has witnessed a significant increase in the number of organ transplants performed

annually. However, the demand for organs continues to far exceed the supply, and the

deceased organ donation rate remains low compared to many Western countries.[14][19]

Table 1: Organ Transplants in India (Selected Years)
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Year Total Transplants
Deceased Donor
Transplants

Living Donor
Transplants

2013 4,990 837 4,153

2019 12,666 2,023 10,643

2022 16,041 - -

2023 -
1,037 (deceased

donors)
-

2024 >18,900 3,403 >15,000

Sources:[14][15][20][21][22][23]

Table 2: Deceased Organ Donation Rate in India (per million population)

Year Donation Rate (pmp)

2012 0.16

2013 0.27

2018 0.65

2019 0.52

2024 0.81

Sources:[14][23][24][25]

Table 3: Waiting List for Organs in India (as of December 2025)
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Organ Number of Patients Waiting

Kidney 60,590

Liver 18,724

Heart 1,695

Lungs 970

Pancreas 306

Total 82,285

Source:[21]

Key Experimental Protocols and Methodologies
The success of the National Organ Transplant Program relies on a foundation of standardized

and scientifically rigorous protocols. These protocols govern every stage of the transplantation

process, from the declaration of brain death to post-transplant care.

Brain Death Declaration Protocol
The declaration of brain stem death is a critical prerequisite for deceased organ donation and is

strictly regulated under the THOA, 1994.[1][26]

Methodology:

Formation of a Board of Medical Experts: A panel of four doctors is constituted to declare

brain stem death. This panel includes:

The registered medical practitioner in charge of the hospital.

A registered medical practitioner nominated from a panel approved by the appropriate

authority.

A neurologist or a neurosurgeon.

The registered medical practitioner treating the patient.[1]
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Clinical Examination: A comprehensive neurological examination is performed to confirm the

irreversible cessation of all brainstem reflexes.[6] This includes testing for:

Pupillary light reflex

Corneal reflex

Gag and cough reflexes

Oculo-vestibular reflex (caloric test)

Oculo-cephalic reflex (doll's eye movement)

Apnoea Test: This test is conducted to confirm the absence of spontaneous respiratory effort.

The patient is pre-oxygenated, and then the ventilator is disconnected while oxygen is

supplied. The absence of breathing despite a rise in arterial carbon dioxide levels to a

specified threshold confirms apnoea.[4]

Repetition of Tests: All the prescribed tests must be repeated after a minimum interval of six

hours to ensure there has been no observer error and to document the persistence of the

clinical state.[4][6][26]

Certification: Following the second set of tests, brain death is certified using Form 10 of the

THOTA Rules.[5][26]
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Patient with Suspected Brain Death

Form a Board of 4 Medical Experts[1]

First Neurological Examination and Apnoea Test[4][6]

Wait for a Minimum of 6 Hours[4][6][26]

Second Neurological Examination and Apnoea Test[4][6][26]

Certify Brain Death (Form 10)[5][26]

Brain Death Declared

Click to download full resolution via product page

Organ and Tissue Retrieval, Preservation, and Transport
Once brain death is declared and consent for organ donation is obtained, the process of organ

retrieval, preservation, and transport begins. The Ministry of Health has recently issued

Standard Operating Procedures (SOPs) to streamline this process.[2][18][20][27]

Methodology:
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Organ Retrieval: This is a surgical procedure performed in a registered organ retrieval

center.[28] The retrieval team must adhere to sterile techniques to minimize the risk of

contamination.

Organ Preservation: After retrieval, organs are flushed with a cold preservation solution to

cool them rapidly and reduce metabolic activity. They are then stored in sterile containers

with the preservation solution and packed in ice.

Organ Transport:

Packaging: The organ is placed in a sterile bag, which is then placed inside another bag.

This double-bagged organ is then put into a transport box with a sterile slush of ice.

Green Corridors: For road transport, a "green corridor" is created with the help of traffic

police to ensure the ambulance carrying the organ has a clear and fast route to the

destination hospital.[2][20]

Air Transport: Airlines are required to give priority to the transport of organs, including

priority for take-off and landing. The organ box is screened without being opened.[2][27]

Coordination: A transplant coordinator plays a crucial role in coordinating the entire

process, from retrieval to transplantation.[29]

Pre-Transplant Compatibility Testing
To minimize the risk of graft rejection, a series of compatibility tests are performed on both the

donor and the recipient.

Methodology:

Blood Group (ABO) Typing: The donor and recipient must have compatible blood types.

Human Leukocyte Antigen (HLA) Typing: HLA are proteins found on the surface of cells that

help the immune system distinguish between self and non-self. A closer HLA match between

the donor and recipient reduces the risk of rejection.

Low-resolution HLA typing is performed initially.[30]
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Techniques include serological typing and molecular methods like Sequence-Specific

Priming (SSP) and Sequence-Specific Oligonucleotide (SSO) typing.[31][32][33]

Cross-matching: This test is performed to detect if the recipient has pre-existing antibodies

against the donor's HLA antigens.

Complement-Dependent Cytotoxicity Cross-match (CDCXM): The recipient's serum is

mixed with the donor's lymphocytes. If the recipient has antibodies against the donor's

cells, the cells will be killed.[30][34]

Flow Cytometry Cross-match (FCXM): This is a more sensitive method than CDCXM for

detecting anti-donor antibodies.[30][34]

Panel Reactive Antibody (PRA) Screening/HLA Antibody Screening (HAS): This test screens

the recipient's blood for the presence of anti-HLA antibodies against a panel of common HLA

antigens.[30]

Virtual Cross-match (VXM): This involves comparing the recipient's identified anti-HLA

antibodies with the donor's HLA type to predict the outcome of a physical cross-match.[30]
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Immunosuppressive Therapy Protocols
To prevent the recipient's immune system from rejecting the transplanted organ, a lifelong

regimen of immunosuppressive drugs is necessary.[35][36]

Methodology:

Induction Therapy: This involves the use of high-intensity immunosuppression immediately

after transplantation when the risk of rejection is highest.[36] Drugs used for induction may

include:

Antibodies: Basiliximab or anti-thymocyte globulin (ATG).

High-dose corticosteroids.
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Maintenance Therapy: This is a long-term, lower-dose immunosuppressive regimen.[36] A

common triple-drug therapy includes:

A calcineurin inhibitor (CNI): Tacrolimus or Cyclosporine.[7][36] Tacrolimus is often the CNI

of choice.[7]

An anti-proliferative agent: Mycophenolate mofetil (MMF) or Azathioprine.[7][36]

A corticosteroid: Prednisolone.[36]

Treatment of Rejection: If rejection occurs, it is treated with high-dose corticosteroids, and in

some cases, with antibody therapy.

Challenges and Future Directions
Despite the significant progress, the National Organ Transplant Program in India faces several

challenges:

Low Deceased Donation Rate: The organ donation rate remains low due to a lack of public

awareness, religious and cultural beliefs, and infrastructural gaps.[19][26][37]

Geographical Disparities: Organ donation and transplantation activities are largely

concentrated in the southern and western states.[21]

Inadequate Infrastructure: There is a shortage of trained transplant coordinators, retrieval

centers, and transplant facilities, especially in the public sector.[26][29]

High Cost of Transplantation: The cost of organ transplantation is prohibitively high for a

large section of the population, with most procedures being performed in the private sector.

[10][29]

Ethical and Legal Issues: Despite the law, sporadic cases of illegal organ trade continue to

be a concern.[2]

The future of organ transplantation in India will depend on addressing these challenges through

a multi-pronged approach:
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Intensified Public Awareness Campaigns: To educate the public about the importance of

organ donation and dispel myths and misconceptions.[37][38]

Strengthening of Infrastructure: Increasing the number of retrieval and transplant centers,

especially in the public sector, and training more healthcare professionals in the field of

transplantation.[17]

Financial Support for Patients: Expanding financial assistance schemes to cover the cost of

transplantation and post-transplant immunosuppressive therapy.[34]

Promoting Research and Innovation: Investing in research on xenotransplantation,

bioengineered organs, and improved organ preservation techniques.[15]

Conclusion
The National Organ Transplant Program of India has evolved significantly from its early days,

driven by landmark legislation and the establishment of a national framework for organ

donation and transplantation. The program is supported by a set of robust technical protocols

that ensure the safety and efficacy of the transplantation process. While the quantitative data

reveals a positive trend in the number of transplants, the persistent gap between demand and

supply highlights the need for continued efforts to increase the organ donation rate. By

addressing the existing challenges and embracing future advancements, India has the potential

to further strengthen its organ transplant program and provide a new lease of life to thousands

of patients in need.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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